trans-N-Methyl-3-(2-hydroxyphenyl)-4-(2-bromo-5-chlorophenyl)pyrrolidine
trans-N-Methyl-3-(2-hydroxyphenyl)-4-(2-bromo-5-chlorophenyl)pyrrolidine
Brand Name:
Vulcanchem
CAS No.:
1000890-02-7
VCID:
VC0131875
InChI:
InChI=1S/C17H17BrClNO/c1-20-9-14(12-4-2-3-5-17(12)21)15(10-20)13-8-11(19)6-7-16(13)18/h2-8,14-15,21H,9-10H2,1H3/t14-,15-/m1/s1
SMILES:
CN1CC(C(C1)C2=C(C=CC(=C2)Cl)Br)C3=CC=CC=C3O
Molecular Formula:
C₁₇H₁₇BrClNO
Molecular Weight:
366.68
trans-N-Methyl-3-(2-hydroxyphenyl)-4-(2-bromo-5-chlorophenyl)pyrrolidine
CAS No.: 1000890-02-7
Reference Standards
VCID: VC0131875
Molecular Formula: C₁₇H₁₇BrClNO
Molecular Weight: 366.68
| CAS No. | 1000890-02-7 |
|---|---|
| Product Name | trans-N-Methyl-3-(2-hydroxyphenyl)-4-(2-bromo-5-chlorophenyl)pyrrolidine |
| Molecular Formula | C₁₇H₁₇BrClNO |
| Molecular Weight | 366.68 |
| IUPAC Name | 2-[(3S,4S)-4-(2-bromo-5-chlorophenyl)-1-methylpyrrolidin-3-yl]phenol |
| Standard InChI | InChI=1S/C17H17BrClNO/c1-20-9-14(12-4-2-3-5-17(12)21)15(10-20)13-8-11(19)6-7-16(13)18/h2-8,14-15,21H,9-10H2,1H3/t14-,15-/m1/s1 |
| SMILES | CN1CC(C(C1)C2=C(C=CC(=C2)Cl)Br)C3=CC=CC=C3O |
| Synonyms | rel-2-[(3R,4R)-4-(2-Bromo-5-chlorophenyl)-1-methyl-3-pyrrolidinyl]phenol; |
| PubChem Compound | 59381224 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume